N-(4,5-dimethyl-1,3-thiazol-2-yl)-5-(2-thienyl)-3-isoxazolecarboxamide

• IUPAC Name: N-(4,5-dimethyl-1,3-thiazol-2-yl)-5-thiophen-2-yl-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C13H11N3O2S2/c1-7-8(2)20-13(14-7)15-12(17)9-6-10(18-16-9)11-4-3-5-19-11/h3-6H,1-2H3,(H,14,15,17)
• InChI Key: SWHJZVFQMAPQBA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)NC(=O)C2=NOC(=C2)C3=CC=CS3)C
• Molecular Formula: C13H11N3O2S2
• Molecular Weight: 305.4 g/mol

Description

N-(4,5-dimethyl-1,3-thiazol-2-yl)-5-(2-thienyl)-3-isoxazolecarboxamide is a synthetic organic compound that belongs to the class of thiazole and isoxazole derivatives

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(4,5-dimethyl-1,3-thiazol-2-yl)-5-(2-thienyl)-3-isoxazolecarboxamide typically involves multi-step organic reactions. One common approach might include:

Formation of the Thiazole Ring: Starting with a suitable precursor, the thiazole ring can be synthesized through a cyclization reaction involving sulfur and nitrogen-containing reagents.

Introduction of the Isoxazole Ring: The isoxazole ring can be introduced via a cycloaddition reaction, often involving nitrile oxides and alkenes.

Coupling of the Thiazole and Isoxazole Rings: The final step involves coupling the thiazole and isoxazole rings through an amide bond formation, typically using reagents like carbodiimides under mild conditions.

Industrial Production Methods

Industrial production of such compounds often involves optimization of the synthetic route to improve yield and reduce costs. This may include the use of continuous flow reactors, catalytic processes, and green chemistry principles to minimize environmental impact.

Chemical Reactions Analysis

Types of Reactions

N-(4,5-dimethyl-1,3-thiazol-2-yl)-5-(2-thienyl)-3-isoxazolecarboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions, depending on the functional groups present.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate, or chromium trioxide in acidic or basic conditions.

Reduction: Lithium aluminum hydride, sodium borohydride, or catalytic hydrogenation.

Substitution: Halogenating agents, nucleophiles like amines or alcohols, and electrophiles like alkyl halides.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation might yield sulfoxides or sulfones, while reduction could lead to the formation of alcohols or amines.

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential biological activities, including antimicrobial, antifungal, and anticancer properties.

Medicine: Investigated for its potential as a therapeutic agent in treating various diseases.

Industry: Used in the development of new materials and as a catalyst in chemical reactions.

Mechanism of Action

The mechanism of action of N-(4,5-dimethyl-1,3-thiazol-2-yl)-5-(2-thienyl)-3-isoxazolecarboxamide involves its interaction with specific molecular targets. These may include enzymes, receptors, or nucleic acids, leading to modulation of biological pathways. The exact mechanism would depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Similar Compounds

Thiazole Derivatives: Compounds like thiamine (vitamin B1) and sulfathiazole.

Isoxazole Derivatives: Compounds like isoxazole-4-carboxylic acid and isoxazole-5-carboxamide.

Uniqueness

N-(4,5-dimethyl-1,3-thiazol-2-yl)-5-(2-thienyl)-3-isoxazolecarboxamide is unique due to its specific combination of thiazole and isoxazole rings, which may confer distinct biological activities and chemical properties compared to other similar compounds.